Cas no 1261832-35-2 (Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate
• CAS No: 1261832-35-2
• MF: C₁₅H₉F₆NO₃
• MW: 365.227285146713
• CID: 4987102
• Update Time: 2025-07-02

Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate

• Inchi： 1S/C15H9F6NO3/c1-24-13(23)9-6-11(22-7-10(9)14(16,17)18)8-4-2-3-5-12(8)25-15(19,20)21/h2-7H,1H3
• InChI Key： UDJMZJXTAHYNAE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1C(=O)OC)C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 467
• XLogP3: 4.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate

Comprehensive Overview of Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate (CAS No. 1261832-35-2)

The compound Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate, identified by its CAS No. 1261832-35-2, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of trifluoromethoxy and trifluoromethyl groups, contribute to its distinct physicochemical properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries and trends in the field.

From a structural perspective, Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate belongs to the class of heterocyclic compounds, specifically featuring an isonicotinate core. The incorporation of fluorinated moieties enhances its lipophilicity and metabolic stability, making it a candidate for drug discovery programs targeting central nervous system (CNS) disorders and inflammatory diseases. Researchers have also explored its utility in crop protection, owing to its potential pesticidal activity against resistant pests.

The synthesis of CAS No. 1261832-35-2 typically involves multi-step organic reactions, including cross-coupling and esterification processes. Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes, such as catalytic fluorination and microwave-assisted synthesis. These methods align with the growing demand for eco-friendly manufacturing practices in the chemical industry.

In the context of current research trends, Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate has been studied for its potential role in precision medicine. Its ability to modulate specific biological targets has sparked interest in personalized therapeutics, particularly for conditions like neurodegenerative diseases and autoimmune disorders. Additionally, its structure-activity relationship (SAR) profiles are being optimized using computational chemistry tools, a topic frequently searched by professionals in cheminformatics.

Another area of exploration is the compound's potential in material science. The fluorine-rich architecture of CAS No. 1261832-35-2 lends itself to applications in advanced coatings and electronic materials, where its thermal stability and dielectric properties are highly valued. This aligns with the surge in searches for high-performance materials in sectors like renewable energy and flexible electronics.

Quality control and analytical characterization of Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate rely heavily on techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure compliance with stringent regulatory standards, a critical concern for industries navigating global chemical compliance frameworks.

In summary, CAS No. 1261832-35-2 represents a versatile compound with cross-disciplinary relevance. Its applications span from life sciences to industrial chemistry, reflecting the compound's adaptability to evolving scientific and technological demands. As research continues to uncover new facets of its functionality, this molecule is poised to remain a subject of intense study and innovation.